Cas no 941999-96-8 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide
• CAS No: 941999-96-8
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5460983
• Update Time: 2025-05-22

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-3,5-dimethoxybenzamide
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-3,5-dimethoxybenzamide
• VU0504274-1
• N-[2-(Dimethylamino)-2-(2-furanyl)ethyl]-3,5-dimethoxybenzamide
• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide

• Inchi： 1S/C17H22N2O4/c1-19(2)15(16-6-5-7-23-16)11-18-17(20)12-8-13(21-3)10-14(9-12)22-4/h5-10,15H,11H2,1-4H3,(H,18,20)
• InChI Key： IAPOTEQCFCGLFI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C1C=C(C=C(C=1)OC)OC)=O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 1.8
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide

N-2-(Dimethylamino)-2-(Furan-2-yl)Ethyl-3,5-Dimethoxybenzamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-(Furan-2-yl)ethyl-3,5-dimethoxybenzamide (CAS No. 941999-96-8) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a dimethylamino-substituted furan group. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and applications.

The benzamide core of this compound is a well-known structure in organic chemistry, often used as a scaffold for drug design due to its stability and ability to form hydrogen bonds. The dimethylamino group, on the other hand, introduces basicity and can act as a nucleophile in various reactions. The furan ring, with its aromatic properties, adds electronic versatility and can participate in π-π interactions, making the compound suitable for applications in supramolecular chemistry.

Recent studies have highlighted the potential of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The compound's ability to form self-assembled structures in aqueous environments has been particularly promising for encapsulating therapeutic agents, ensuring controlled release and improved bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form supramolecular assemblies has been utilized in the development of stimuli-responsive materials. For instance, studies have demonstrated that N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide can undergo reversible structural changes in response to external stimuli such as pH and temperature. These properties make it a candidate for smart materials used in sensors and drug delivery systems.

The synthesis of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the benzamide derivative and the subsequent coupling with the dimethylamino-furan moiety. Recent advancements in catalysis have enabled higher yields and better control over the stereochemistry of the product, making large-scale synthesis more feasible.

From a pharmacological perspective, this compound has been studied for its potential as an anti-inflammatory agent. Preclinical studies have shown that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. While further research is needed to establish its efficacy in vivo, these findings suggest that N-2-(dimethylamino)-2-(furan-2-yl)ethyl-3,5-dimethoxybenzamide could be developed into a novel anti-inflammatory drug.

Another area of interest is the compound's role in enzyme inhibition. Recent studies have explored its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. The compound's interaction with HDACs has been characterized using X-ray crystallography and molecular docking studies, providing insights into its binding mode and potential for optimization as a therapeutic agent.

In conclusion, N-2-(dimethylamino)-2-(furan-2-y l)ethyl -3 ,5 -dimethoxybenzamide (CAS No. 941999 -96 -8 ) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery , materials science , and beyond . As research continues to uncover new properties and applications , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation .